molecular formula C10H14N2S B8458644 5-(1-Methylcyclopropyl)-4,5,6,7-tetrahydrothiazolo-[5,4-c]pyridine

5-(1-Methylcyclopropyl)-4,5,6,7-tetrahydrothiazolo-[5,4-c]pyridine

Cat. No. B8458644
M. Wt: 194.30 g/mol
InChI Key: NIIJZLODEXSBFI-UHFFFAOYSA-N
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Description

5-(1-Methylcyclopropyl)-4,5,6,7-tetrahydrothiazolo-[5,4-c]pyridine is a useful research compound. Its molecular formula is C10H14N2S and its molecular weight is 194.30 g/mol. The purity is usually 95%.
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properties

Product Name

5-(1-Methylcyclopropyl)-4,5,6,7-tetrahydrothiazolo-[5,4-c]pyridine

Molecular Formula

C10H14N2S

Molecular Weight

194.30 g/mol

IUPAC Name

5-(1-methylcyclopropyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine

InChI

InChI=1S/C10H14N2S/c1-10(3-4-10)12-5-2-8-9(6-12)13-7-11-8/h7H,2-6H2,1H3

InChI Key

NIIJZLODEXSBFI-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)N2CCC3=C(C2)SC=N3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-Methylcyclopropylamine hydrochloride (J. Org. Chem., 1989, Vol. 54, p. 1815) (1.89 g) was added to dichloromethane (20 ml) containing 4-(2-methane-sulfonyloxyethyl)-5-methanesulfonyloxymethylthiazole (4.46 g) under ice cooling, and the mixture was stirred overnight at room temperature. 1-Methylcyclopropylamine hydrochloride (1.89 g) was additionally added, and the mixture was stirred for 20 hours at room temperature and 5 hours under refluxing. Dichloromethane and water were added to the reaction mixture to separate an organic layer. The organic layer was dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by column chromatography on silica gel (methanol:dichloromethane=1:49) to obtain the title compound (944 mg) as a pale yellow oil.
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